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Compound of Interest

Compound Name: Drimiopsin C

Cat. No.: B023538

Drimiopsin C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Drimiopsin C is a naturally occurring xanthone, a class of organic compounds known for their
diverse biological activities. This document provides a concise summary of the known
molecular properties of Drimiopsin C. Due to a lack of specific research on this compound,
this guide also presents a general overview of the biological activities commonly associated
with xanthones, a hypothetical experimental workflow for its isolation and characterization, and
a conceptual signaling pathway to guide future research endeavors.

Molecular Profile of Drimiopsin C

Drimiopsin C has been identified and characterized, with its fundamental molecular data
available in public chemical databases.[1][2]
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Property Value Source
Molecular Formula C15H1206 PubChem|[2]
Molecular Weight 288.25 g/mol PubChem|[2]

1,3,6-trihydroxy-2-methoxy-8-
IUPAC Name PubChem][2]
methylxanthen-9-one

CAS Number 773850-90-1 Pharmaffiliates[1]

Class Xanthone MedchemExpress[3], MCE[4]

Biological Activity of Xanthones: A Proxy for
Drimiopsin C's Potential

While specific biological activities of Drimiopsin C have not been extensively reported in the
available literature, its classification as a xanthone places it in a family of compounds with a
broad spectrum of pharmacological effects.[5][6][7][8] Xanthones, in general, have been shown
to exhibit a variety of biological activities, including:

Anticancer: Many xanthones have demonstrated cytotoxic effects against various cancer cell
lines.[9]

» Antimicrobial: This class of compounds has been investigated for its antibacterial and
antifungal properties.[5][6]

e Anti-inflammatory: Xanthones are known to modulate inflammatory pathways.[5]

» Antioxidant: The polyphenolic structure of xanthones contributes to their antioxidant
potential .[5][10]

e Enzyme Inhibition: Certain xanthones have been found to inhibit enzymes such as tyrosine
kinases.[11]

The specific biological functions of Drimiopsin C would require dedicated experimental
investigation.
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Hypothetical Experimental Protocols

The following section outlines a generalized workflow for the isolation and characterization of a
xanthone like Drimiopsin C from a plant source, based on common methodologies in natural
product chemistry.[12][13][14]

Extraction and Isolation

A plausible workflow for isolating Drimiopsin C, which has been reported in Scilla scilloides,
could be as follows.[3]

Figure 1. General workflow for the extraction and isolation of a natural product.

Structural Characterization

Once isolated, the structure of the compound would be elucidated using a combination of
spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H-NMR, 3C-NMR, 2D-NMR): To
determine the chemical structure and connectivity of atoms.[11]

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the chromophoric system.

Conceptual Signaling Pathway for Investigation

Given the known activities of other xanthones, a primary area of investigation for Drimiopsin C
could be its effect on cellular signaling pathways related to inflammation and cell proliferation,
such as the MAPK/ERK or PI3K/Akt pathways.[15] The following diagram illustrates a generic
signaling cascade that could be a starting point for mechanistic studies.
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Figure 2. A conceptual signaling pathway for investigating the bioactivity of Drimiopsin C.

Conclusion and Future Directions

Drimiopsin C represents a specific molecule within the broader, pharmacologically significant
class of xanthones. While its fundamental molecular properties are established, its biological
activities and mechanism of action remain to be elucidated. The information and hypothetical
frameworks presented in this guide are intended to provide a foundation for researchers to
design and execute studies aimed at unlocking the therapeutic potential of Drimiopsin C.
Future research should focus on isolating the compound in sufficient quantities for biological
screening, followed by in-depth mechanistic studies to identify its molecular targets and
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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